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Introduction

SIAIS100 is a potent and specific proteolysis-targeting chimera (PROTAC) designed to
degrade the BCR-ABL fusion protein.[1][2] The BCR-ABL oncoprotein is a constitutively active
tyrosine kinase that is the primary driver of chronic myeloid leukemia (CML).[3][4] SIAIS100
functions by simultaneously binding to the BCR-ABL protein and an E3 ubiquitin ligase, thereby
inducing the ubiquitination and subsequent proteasomal degradation of BCR-ABL. This
targeted degradation approach offers a promising therapeutic strategy for CML, including cases
with resistance to conventional tyrosine kinase inhibitors (TKIs). These application notes
provide detailed protocols for assessing the in vitro efficacy of SIAIS100 using cell-based
assays.

Principle of the Assay

The primary mechanism of action of SIAIS100 is the degradation of the BCR-ABL protein.
Therefore, the core of the cell-based assay is to quantify the amount of BCR-ABL protein in a
relevant cell line (K562, a human CML cell line) following treatment with SIAIS100. This is
typically achieved through Western blotting. Additionally, the downstream effect of BCR-ABL
degradation is a reduction in cell viability and proliferation, which can be measured using a
metabolic activity assay such as the MTT assay.
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Quantitative Data Summary

The following table summarizes the key in vitro performance metrics of SIAIS100 in K562 cells.

Parameter Value Cell Line Description

The concentration of
SIAIS100 that inhibits
50% of K562 cell

proliferation.

IC50 12 nM K562

The concentration of
SIAIS100 that induces
50% degradation of
BCR-ABL protein.

DC50 2.7nM K562

The maximum
percentage of BCR-

Dmax 91.2% K562 ABL protein
degradation achieved
with SIAIS100.

Signaling Pathway

The BCR-ABL oncoprotein activates multiple downstream signaling pathways that promote cell
proliferation and survival. SIAIS100-mediated degradation of BCR-ABL inhibits these pro-
survival signals.
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Caption: BCR-ABL downstream signaling pathways.

Experimental Workflow

The following diagram outlines the general workflow for evaluating SIAIS100 in a cell-based
assay.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15622037?utm_src=pdf-body-img
https://www.benchchem.com/product/b15622037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Culture K562 Cells

Seed Cells into Plates

Treat with SIAIS100

Western Blot for MTT Assay for
BCR-ABL Degradation Cell Viability

Data Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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